Reductant-directed formation of PS–PAMAM-supported gold nanoparticles for use as highly active and recyclable catalysts for the aerobic oxidation of alcohols and the homocoupling of phenylboronic acids†

Chemical Communications Pub Date: 2012-05-18 DOI: 10.1039/C2CC31948A

Abstract

Polystyrene–polyamidoamine-supported gold nanoparticles were prepared using a reductant-directed formation strategy. The resulting catalysts exhibited excellent activities in the aerobic oxidation of benzyl alcohols and the homocoupling of phenylboronic acids under mild conditions and can be recycled at least 14 times without significant loss of activity.

Graphical abstract: Reductant-directed formation of PS–PAMAM-supported gold nanoparticles for use as highly active and recyclable catalysts for the aerobic oxidation of alcohols and the homocoupling of phenylboronic acids
Reductant-directed formation of PS–PAMAM-supported gold nanoparticles for use as highly active and recyclable catalysts for the aerobic oxidation of alcohols and the homocoupling of phenylboronic acids†
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